Cas no 1559535-98-6 (2-(2-Methylcyclopentyl)propanoic acid)

• Product Name: 2-(2-Methylcyclopentyl)propanoic acid
• CAS No: 1559535-98-6
• Molecular Formula: C₉H₁₆O₂
• Molecular Weight: 156.222143173218
• MDL: MFCD23756010
• CID: 5617965
• PubChem ID: 79729833

2-(2-Methylcyclopentyl)propanoic acid Properties

Names and Identifiers

• AKOS018287352
• 2-(2-methylcyclopentyl)propanoic acid
• SCHEMBL20141588
• EN300-2990359
• CS-0275532
• 1559535-98-6
• Cyclopentaneacetic acid, α,2-dimethyl-

• MDL： MFCD23756010
• InChIKey： VJXPKUDJIKDHFQ-UHFFFAOYSA-N
• Inchi： 1S/C9H16O2/c1-6-4-3-5-8(6)7(2)9(10)11/h6-8H,3-5H2,1-2H3,(H,10,11)
• SMILES： OC(C(C)C1CCCC1C)=O

Computed Properties

• Exact Mass: 156.115029749g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 156.115029749g/mol
• Heavy Atom Count: 11
• Complexity: 154
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Boiling Point: 244.7±8.0 °C(Predicted)
• pka: 4.72±0.10(Predicted)
• Density: 1.004±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Iridoids and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Iridoids and derivatives